Cas no 64082-79-7 (Epitalon)

• Product Name: Epitalon
• CAS No: 64082-79-7
• MF: C₁₄H₂₂N₄O₉
• MW: 390.345883846283
• CID: 513307
• Update Time: 2024-03-01

Epitalon Chemical and Physical Properties

Names and Identifiers

• Epithalamin
• Epitalon
• Epithalon
• O65P17785G
• Glycine, L-alanyl-L-alpha-glutamyl-L-alpha-aspartyl-
• Epithalamine
• L-Alanyl-L-&Alpha
• l-alanyl-l-
• A-glutamyl-l-
• A-aspartylglycine
• alanyl-glutamyl-aspartyl-glycine
• BCP13981
• Glycine, L-alanyl-L-a-glutamyl-L-a-aspartyl-
• A14399
• (4S)-4-[[(2S)-2-aminopropanoyl]amino]-5-[[(2S)-1-(carboxymethylamino)-4-hydroxy-1,4-dioxobutan-2-yl]amino]-5-oxopentanoic acid

• Inchi： 1S/C14H22N4O9/c1-6(15)12(25)17-7(2-3-9(19)20)14(27)18-8(4-10(21)22)13(26)16-5-11(23)24/h6-8H,2-5,15H2,1H3,(H,16,26)(H,17,25)(H,18,27)(H,19,20)(H,21,22)(H,23,24)/t6-,7-,8-/m0/s1
• InChI Key： HGHOBRRUMWJWCU-FXQIFTODSA-N
• SMILES： O=C([C@H](CCC(=O)O)NC([C@H](C)N)=O)N[C@H](C(NCC(=O)O)=O)CC(=O)O

Computed Properties

• Exact Mass: 390.139
• Monoisotopic Mass: 390.139
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 27
• Rotatable Bond Count: 12
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 225

Experimental Properties

• Density: 1.466
• Boiling Point: 959.8°C at 760 mmHg
• Flash Point: 534.3°C
• Refractive Index: 1.558

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides